Cas no 2353409-74-0 (Bis-(m-PEG4)-amidohexanoic acid)

Bis-(m-PEG4)-amidohexanoic acid is a heterobifunctional PEG-based crosslinker featuring a hexanoic acid spacer and two methoxy-terminated tetraethylene glycol (PEG4) chains. The compound is designed for bioconjugation applications, offering controlled spacing and solubility enhancement due to its PEG moieties. The amide linkage ensures stability under physiological conditions, while the terminal carboxylic acid group provides a reactive handle for further functionalization, such as coupling to amines via EDC/NHS chemistry. Its balanced hydrophilicity and molecular weight (~500-600 Da) make it suitable for modifying biomolecules without significantly altering their native properties. This reagent is particularly useful in peptide synthesis, protein modification, and drug delivery systems where precise linker length and biocompatibility are critical.
Bis-(m-PEG4)-amidohexanoic acid structure
2353409-74-0 structure
Product Name:Bis-(m-PEG4)-amidohexanoic acid
CAS No:2353409-74-0
MF:C26H50N2O12
MW:582.681409358978
CID:5052449
PubChem ID:146026235
Update Time:2025-11-06

Bis-(m-PEG4)-amidohexanoic acid Chemical and Physical Properties

Names and Identifiers

    • Bis-(m-PEG4)-amidohexanoic acid
    • DA-61703
    • (R)-14-Oxo-20-(2,5,8,11-tetraoxatetradecan-14-amido)-2,5,8,11-tetraoxa-15-azahenicosan-21-oic acid
    • (2R)-2,6-bis(2,5,8,11-tetraoxatetradecan-14-amido)hexanoic acid
    • (2R)-2,6-bis[3-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propanoylamino]hexanoic acid
    • CS-0115560
    • HY-140016
    • 2353409-74-0
    • AKOS040743057
    • Inchi: 1S/C26H50N2O12/c1-33-11-13-37-19-21-39-17-15-35-9-6-24(29)27-8-4-3-5-23(26(31)32)28-25(30)7-10-36-16-18-40-22-20-38-14-12-34-2/h23H,3-22H2,1-2H3,(H,27,29)(H,28,30)(H,31,32)/t23-/m1/s1
    • InChI Key: VEMVVACPIWNZPA-HSZRJFAPSA-N
    • SMILES: OC([C@@H](CCCCNC(CCOCCOCCOCCOC)=O)NC(CCOCCOCCOCCOC)=O)=O

Computed Properties

  • Exact Mass: 582.33637503g/mol
  • Monoisotopic Mass: 582.33637503g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 31
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 169

Bis-(m-PEG4)-amidohexanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B936210-100mg
Bis-(m-PEG4)-amidohexanoic acid
2353409-74-0 ≥95%
100mg
¥1,440.00 2022-09-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1186200-250mg
Bis-(m-PEG4)-amidohexanoic acid
2353409-74-0 98%
250mg
¥6678 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1186200-500mg
Bis-(m-PEG4)-amidohexanoic acid
2353409-74-0 98%
500mg
¥10248 2023-04-14
A2B Chem LLC
AZ98072-250mg
(R)-2,6-Bis-(m-PEG4)-amidohexanoic acid
2353409-74-0 ≥95%
250mg
$728.00 2024-04-20
A2B Chem LLC
AZ98072-500mg
(R)-2,6-Bis-(m-PEG4)-amidohexanoic acid
2353409-74-0 ≥95%
500mg
$1093.00 2024-04-20
A2B Chem LLC
AZ98072-1g
(R)-2,6-Bis-(m-PEG4)-amidohexanoic acid
2353409-74-0 ≥95%
1g
$1616.00 2024-04-20

Additional information on Bis-(m-PEG4)-amidohexanoic acid

Comprehensive Guide to Bis-(m-PEG4)-amidohexanoic acid (CAS No. 2353409-74-0): Properties, Applications, and Innovations

In the rapidly evolving field of bioconjugation and drug delivery, Bis-(m-PEG4)-amidohexanoic acid (CAS No. 2353409-74-0) has emerged as a critical compound for researchers and pharmaceutical developers. This PEGylated linker is widely recognized for its ability to enhance solubility, stability, and biocompatibility in therapeutic formulations. With the growing demand for targeted drug delivery systems and biocompatible materials, this compound has garnered significant attention in both academic and industrial settings.

The molecular structure of Bis-(m-PEG4)-amidohexanoic acid features two methoxy polyethylene glycol (mPEG4) chains linked to a hexanoic acid backbone via amide bonds. This design ensures optimal water solubility while maintaining low immunogenicity, making it ideal for bioconjugation applications. Researchers frequently utilize this compound to modify peptides, proteins, and small molecules, thereby improving their pharmacokinetic profiles. The CAS No. 2353409-74-0 serves as a unique identifier, ensuring precise documentation in regulatory submissions and scientific literature.

One of the most searched topics in the context of PEGylation chemistry revolves around its role in extending half-life of biologics. Bis-(m-PEG4)-amidohexanoic acid addresses this need by providing a spacer that minimizes steric hindrance while maximizing payload delivery. Recent studies highlight its utility in ADC (Antibody-Drug Conjugate) development, where controlled release and reduced toxicity are paramount. Additionally, its compatibility with click chemistry protocols (e.g., azide-alkyne cycloaddition) aligns with trends in modular drug design.

From an SEO perspective, users often search for "PEG linker solubility" or "how to improve drug bioavailability," both of which are directly relevant to this compound. The amidohexanoic acid segment offers a balance between hydrophilicity and enzymatic stability, a feature frequently discussed in forums focused on nanoparticle functionalization. Furthermore, its application in proteolysis-targeting chimeras (PROTACs) has been a hot topic, as it enables precise degradation of disease-causing proteins.

Quality control and scalability are other common concerns among buyers. Bis-(m-PEG4)-amidohexanoic acid is typically synthesized under GMP-like conditions, ensuring batch-to-batch consistency for preclinical and clinical trials. Analytical techniques such as HPLC and mass spectrometry are employed to verify purity, which is crucial for meeting regulatory standards like ICH Q3A. Suppliers often emphasize its low polydispersity index (PDI), a key metric for researchers evaluating PEG-based reagents.

Innovations in sustainable chemistry have also influenced the production of this compound. Manufacturers now adopt green solvents and catalytic methods to reduce environmental impact, responding to the demand for eco-friendly biomaterials. This aligns with broader industry trends, as evidenced by searches for "biodegradable PEG alternatives" and "green synthesis of linkers."

In summary, Bis-(m-PEG4)-amidohexanoic acid (CAS No. 2353409-74-0) represents a versatile tool for modern therapeutics. Its dual PEG4 arms and robust linker chemistry cater to diverse needs—from drug delivery optimization to diagnostic probe design. As the scientific community continues to explore its potential, this compound remains at the forefront of biomedical innovation.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.